Cas no 1349716-35-3 (5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile)

• Product Name: 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile
• CAS No: 1349716-35-3
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 5169018
• Update Time: 2025-10-24

5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile

• Inchi： 1S/C12H9NO2/c13-7-11-4-5-12(15-11)10-3-1-2-9(6-10)8-14/h1-6,14H,8H2
• InChI Key： BMGYAMIPIGQMNF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(CO)=C2)=CC=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile

Introduction to 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile (CAS No. 1349716-35-3)

5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile (CAS No. 1349716-35-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. The molecule consists of a furan ring attached to a phenyl group with a hydroxymethyl substituent, and a cyano group at the 2-position of the furan ring. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile typically involves multi-step reactions, including the formation of the furan ring, the introduction of the phenyl group with a hydroxymethyl substituent, and the addition of the cyano group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of its physical and chemical properties, 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile is a solid at room temperature with a molecular weight of approximately 209.19 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. The compound exhibits good stability under standard laboratory conditions, which facilitates its handling and storage.

The biological activities of 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile have been extensively studied in recent years. One of its most notable applications is in the field of anticancer research. Studies have shown that this compound possesses potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

Beyond its antiproliferative properties, 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological activities, 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile has been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have explored the modification of this compound by introducing various functional groups or linking it to other bioactive molecules to improve its potency, selectivity, and pharmacokinetic profiles.

The safety profile of 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown that this compound is well-tolerated at effective doses, with no significant toxicity observed in animal models. However, further investigations are needed to fully understand its safety profile in humans.

In conclusion, 5-[3-(hydroxymethyl)phenyl]furan-2-carbonitrile (CAS No. 1349716-35-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.